N-(4-methoxyphenyl)-3-[1-(4-methoxyphenyl)tetrazol-5-yl]sulfanylpropanamide

• IUPAC Name: N-(4-methoxyphenyl)-3-[1-(4-methoxyphenyl)tetrazol-5-yl]sulfanylpropanamide
• InChI: InChI=1S/C18H19N5O3S/c1-25-15-7-3-13(4-8-15)19-17(24)11-12-27-18-20-21-22-23(18)14-5-9-16(26-2)10-6-14/h3-10H,11-12H2,1-2H3,(H,19,24)
• InChI Key: QVAVYYMAZHTVSG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CCSC2=NN=NN2C3=CC=C(C=C3)OC
• Molecular Formula: C18H19N5O3S
• Molecular Weight: 385.4 g/mol
• CAS No.: 892079-36-6

Description

“N-(4-methoxyphenyl)-3-[1-(4-methoxyphenyl)tetrazol-5-yl]sulfanylpropanamide” is a complex organic compound. It contains a tetrazole ring, which is a heterocyclic compound consisting of a 5-member ring with four nitrogen atoms and one carbon atom. It also contains two methoxyphenyl groups, which consist of a phenyl ring attached to a methoxy group (-O-CH3). The compound also contains a sulfanylpropanamide group, which consists of a propanamide group (-C(O)NH2) attached to a sulfur atom.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the tetrazole ring, the introduction of the methoxyphenyl groups, and the formation of the sulfanylpropanamide group. The exact methods and reagents used would depend on the specific synthetic route chosen by the chemist.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The tetrazole ring is a site of high electron density due to the presence of multiple nitrogen atoms, which could have implications for the compound’s reactivity. The methoxyphenyl groups are aromatic and electron-rich, which could also influence the compound’s chemical behavior.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on the conditions and reagents present. Potential reactions could include substitutions or additions at the tetrazole ring or the phenyl rings, or reactions involving the amide or sulfanyl groups.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Some general predictions can be made based on the functional groups present. For example, the presence of the polar amide group and the potentially ionizable tetrazole ring could give the compound some degree of water solubility. The compound is likely to be solid at room temperature.

Safety and Hazards

Without specific data, it’s difficult to provide accurate information about the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it, including the use of personal protective equipment and proper ventilation.